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Compound of Interest

Compound Name: Diethyl phosphoramidate

Cat. No.: B092971 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Diethyl phosphoramidate, a key organophosphorus intermediate, has emerged as a valuable

precursor in the synthesis of a diverse range of agrochemicals. Its inherent reactivity and the

ability to introduce a phosphoramidate moiety into various molecular scaffolds have led to the

development of novel fungicides and insecticides. This technical guide provides a

comprehensive overview of the synthesis of agrochemicals derived from diethyl
phosphoramidate, with a focus on detailed experimental protocols, quantitative data, and the

underlying chemical pathways.

Core Precursor: Diethyl Phosphoramidate
Diethyl phosphoramidate [(C₂H₅O)₂P(O)NH₂] is a bifunctional molecule containing both ester

and amide groups attached to a central phosphorus atom. This structure allows for a variety of

chemical transformations, making it an ideal starting material for the synthesis of more complex

molecules with desired biological activities.
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Property Value

CAS Number 1068-21-9[1]

Molecular Formula C₄H₁₂NO₃P[1]

Molecular Weight 153.12 g/mol [1]

Appearance Colorless to pale yellow liquid or solid[1]

Solubility
Soluble in organic solvents like dichloromethane

and ether; limited solubility in water[1]

Synthetic Pathways to Agrochemicals
The primary route for synthesizing potent agrochemicals from diethyl phosphoramidate
involves its reaction with various electrophiles, leading to the formation of a wide array of

derivatives. A particularly fruitful pathway is the condensation reaction with aldehydes, followed

by the introduction of fungitoxic or insecticidal moieties.

General Workflow for the Synthesis of Novel Fungicides
A key strategy involves a two-step process starting with the condensation of diethyl
phosphoramidate with an aldehyde, such as chloral, to form a reactive intermediate. This

intermediate is then further functionalized to yield the final active compound.
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Step 1: Condensation Reaction

Step 2: Functionalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092971#diethyl-phosphoramidate-as-a-precursor-for-
agrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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